Sulfalene Sulfalene Sulfalene is a long-acting sulfonamide antibiotic used for the treatment of chronic bronchitis, urinary tract infections and malaria.
Sulfametopyrazine, also known as kelfizina or sulphalene, belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Sulfametopyrazine is a drug which is used for the treatment of urinary tract infection and chronic bronchitis. Sulfametopyrazine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Sulfametopyrazine has been detected in multiple biofluids, such as urine and blood.
Sulfamethopyrazine is a member of pyrazines, a sulfonamide and a sulfonamide antibiotic.
Brand Name: Vulcanchem
CAS No.: 152-47-6
VCID: VC0544115
InChI: InChI=1S/C11H12N4O3S/c1-18-11-10(13-6-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H,13,15)
SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N
Molecular Formula: C11H12N4O3S
Molecular Weight: 280.31 g/mol

Sulfalene

CAS No.: 152-47-6

Inhibitors

VCID: VC0544115

Molecular Formula: C11H12N4O3S

Molecular Weight: 280.31 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Sulfalene - 152-47-6

CAS No. 152-47-6
Product Name Sulfalene
Molecular Formula C11H12N4O3S
Molecular Weight 280.31 g/mol
IUPAC Name 4-amino-N-(3-methoxypyrazin-2-yl)benzenesulfonamide
Standard InChI InChI=1S/C11H12N4O3S/c1-18-11-10(13-6-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H,13,15)
Standard InChIKey KXRZBTAEDBELFD-UHFFFAOYSA-N
SMILES COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N
Canonical SMILES COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N
Appearance Solid powder
Melting Point 176 °C
176.0 °C
169.5°C
Physical Description Solid
Description Sulfalene is a long-acting sulfonamide antibiotic used for the treatment of chronic bronchitis, urinary tract infections and malaria.
Sulfametopyrazine, also known as kelfizina or sulphalene, belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. Sulfametopyrazine is a drug which is used for the treatment of urinary tract infection and chronic bronchitis. Sulfametopyrazine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Sulfametopyrazine has been detected in multiple biofluids, such as urine and blood.
Sulfamethopyrazine is a member of pyrazines, a sulfonamide and a sulfonamide antibiotic.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility 4030 mg/L
4.06e-01 g/L
>42 [ug/mL]
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Kelfizine
Longum
Sulfalene
Sulfamethopyrazine
Sulfamethoxypyrazine
Sulfametopyrazine
Sulfapyrazinmethoxine
Sulphalene
Sulphametopyrazine
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2: Williams RL, Trenholme GM, Carson PE, Frischer H, Rieckmann KH. Acetylator phenotype and response of individuals infected with a chloroquine-resistant strain of Plasmodium falciparum to sulfalene and pyrimethamine. Am J Trop Med Hyg. 1975 Sep;24(5):734-9. PubMed PMID: 1103640.
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4: Mwalwisi YH, Hoellein L, Kaale E, Holzgrabe U. Development of a simple, rapid, and robust liquid chromatographic method for the simultaneous determination of sulfalene, sulfadoxine, and pyrimethamine in tablets. J Pharm Biomed Anal. 2016 Sep 10;129:558-570. doi: 10.1016/j.jpba.2016.07.044. Epub 2016 Jul 30. PubMed PMID: 27505128.
5: Williams RL, Trenholme GM, Carson PE, Frischer H, Rieckmann KH. The influence of acetylator phenotype on the response to sulfalene in individuals with chloroquine-resistant falciparum malaria. Am J Trop Med Hyg. 1978 Mar;27(2 Pt 1):226-31. PubMed PMID: 347958.
6: Aleksa VI, Prozorova VK. [Pharmacokinetics and the clinical use of sulfalene]. Sov Med. 1985;(10):106-8. Russian. PubMed PMID: 4081844.
7: Dua VK, Sarin R, Gupta NC, Sharma VP. Sulfalene concentrations in plasma and blood cells of Plasmodium falciparum malaria cases after treatment with metakelfin using high-performance liquid chromatography. J Chromatogr B Biomed Sci Appl. 1998 Sep 4;714(2):390-4. PubMed PMID: 9766882.
8: Bobrov VI, Beletskaia GT, Iakovlev VP. [Pharmacodynamics of cephaloridine and cephalothin combined with sulfalene in rabbits]. Antibiotiki. 1984 Nov;29(11):823-5. Russian. PubMed PMID: 6524880.
9: Vengerov IuIa, Lazukina LN, Kremenchugskaia IuA, Kutsemilova AP, Timina VP. [Treatment of generalized forms of meningococcal infection with sulfalene meglumine]. Ter Arkh. 1981;53(4):108-11. Russian. PubMed PMID: 7256626.
10: Sowunmi A, Gbotosho GO, Adedeji AA, Tambo E, Fateye BA, Happi CT, Amoo AO. The effects of artemether-lumefantrine vs amodiaquine-sulfalene-pyrimethamine on the hepatomegaly associated with Plasmodium falciparum malaria in children. Parasitol Res. 2007 Feb;100(3):511-7. Epub 2006 Sep 30. PubMed PMID: 17013650.
11: Agapitova IV, Iakovlev VP. [Effect of sulfalene and furosemide on benzylpenicillin kinetics in rats with aseptic inflammation]. Antibiot Khimioter. 1988 Dec;33(12):917-21. Russian. PubMed PMID: 3245708.
12: Ferlinz R, Lorenz J, Micka K, Noseda PG, Pfister B, Trendelenburg F. Double-blind co-operative trial to compare trimethoprim-sulfalene and co-trimoxazole in the treatment of lower respiratory tract infections. Arzneimittelforschung. 1983;33(11):1609-12. PubMed PMID: 6362676.
13: Timmer MS, Sauvageau J, Foster AJ, Ryan J, Lagutin K, Shaw O, Harper JL, Sims IM, Stocker BL. Discovery of lipids from B. longum subsp. infantis using whole cell MALDI analysis. J Org Chem. 2014 Aug 15;79(16):7332-41. doi: 10.1021/jo501016c. Epub 2014 Aug 1. PubMed PMID: 25032516.
14: Tin F, Nyunt-Hlaing. Comparative drug trial of a sulfadoxine/pyrimethamine and a sulfalene/pyrimethamine combination against Plasmodium falciparum infections in semi-immune populations of Burma. Southeast Asian J Trop Med Public Health. 1984 Jun;15(2):238-48. PubMed PMID: 6239381.
15: Shtab NN. [Sulfalene]. Feldsher Akush. 1978 Mar;43(3):38. Russian. PubMed PMID: 246810.
16: [Sulfalene]. Farmatsiia. 1977 Mar-Apr;26(2):86-8. Russian. PubMed PMID: 862968.
17: Iakovlev VP, Bobrov VI, Rudzit EA, Ermole nko VM, Zaslavskaia RM. [Sulfalene circulation in kidney disease patients]. Antibiotiki. 1981 Mar;26(3):136-9. Russian. PubMed PMID: 7235658.
18: Sowunmi A, Balogun T, Gbotosho GO, Happi CT, Adedeji AA, Bolaji OM, Fehintola FA, Folarin OA. Activities of artemether-lumefantrine and amodiaquine-sulfalene-pyrimethamine against sexual-stage parasites in falciparum malaria in children. Chemotherapy. 2008;54(3):201-8. doi: 10.1159/000140463. Epub 2008 Jun 18. PubMed PMID: 18560227.
19: Tsarichenko GV, Malochkin VV, Elagina MS, Potokina ES, Shashkina LF. [Establishment of a health standard for sulfalene content in the air of a work area]. Gig Tr Prof Zabol. 1985 Apr;(4):47-8. Russian. PubMed PMID: 4018614.
20: CROMWELL HA. CLINICAL EVALUATION OF SULFALENE (2-SULFANILAMIDO-3-METHOXYPYRAZINE). Curr Ther Res Clin Exp. 1965 Aug;7:461-4. PubMed PMID: 14331674.
PubChem Compound 9047
Last Modified Nov 11 2021
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